Cas no 1240582-64-2 (tert-Butyl (S)-3-cyclobutylpiperazine-1-carboxylate)

tert-Butyl (S)-3-cyclobutylpiperazine-1-carboxylate structure
1240582-64-2 structure
Product Name:tert-Butyl (S)-3-cyclobutylpiperazine-1-carboxylate
CAS No:1240582-64-2
MF:C13H24N2O2
MW:240.341863632202
CID:2760262
PubChem ID:72210725
Update Time:2025-04-21

tert-Butyl (S)-3-cyclobutylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (S)-3-cyclobutylpiperazine-1-carboxylate
    • 1240582-64-2
    • Inchi: 1S/C13H24N2O2/c1-13(2,3)17-12(16)15-8-7-14-11(9-15)10-5-4-6-10/h10-11,14H,4-9H2,1-3H3/t11-/m1/s1
    • InChI Key: PFXVSTDZWCSQSN-LLVKDONJSA-N
    • SMILES: O(C(C)(C)C)C(N1CCN[C@H](C1)C1CCC1)=O

Computed Properties

  • Exact Mass: 240.183778013Da
  • Monoisotopic Mass: 240.183778013Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 41.6Ų

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